1D-myo-inositol 2-phosphate(2-)
Overview
Description
1D-myo-inositol 5-phosphate(2-) is a myo-inositol phosphate(2-) obtained by deprotonation of the phosphate OH groups of 1D-myo-inositol 5-phosphate; major species at pH 7.3. It is a conjugate base of a 1D-myo-inositol 5-phosphate.
Scientific Research Applications
Role in Plant Metabolism and Seed Development
1D-myo-inositol 2-phosphate plays a significant role in plant metabolism. In soybean, for instance, the silencing of the myo-inositol-1-phosphate synthase gene (GmMIPS1) led to inhibited seed development and a dramatic reduction in phytate content. This indicates a crucial relationship between GmMIPS1 gene expression and seed development (Nunes et al., 2006).
Enzymatic Synthesis and Stability
The compound has also been synthesized through chemo-enzymatic methods, showing its potential for laboratory applications and study (Laumen & Ghisalba, 1994). Additionally, research into creating stable analogs of myo-inositol phosphates, like 1D-myo-Inositol 1,4,5-trisphosphate, demonstrates its importance in pharmacological studies related to cancer prevention and therapy (Liu, Moody, Hecht, & Sturla, 2008).
Impact on Cellular Signaling
In non-excitable cells, the inositol phosphate-calcium signaling system, where 1D-myo-inositol 2-phosphate plays a part, is crucial for various cellular functions such as muscle contraction, secretion, metabolism, and cell growth (Putney & Bird, 1993).
Inositol Metabolism in Plants
1D-myo-inositol 2-phosphate is a central component in plant biochemistry and physiology, linking myo-inositol biosynthesis to various pathways, influencing plant growth and development. It's essential for producing compounds critical for plant health and development (Loewus & Loewus, 1982).
Environmental Impact
Inositol phosphates, including 1D-myo-inositol 2-phosphate, play a significant role in the environmental phosphorus cycle. They are prevalent in nature and contribute to the cycling, mobility, and bioavailability of phosphorus in terrestrial and aquatic environments (Turner, Paphazy, Haygarth, & McKelvie, 2002).
properties
Product Name |
1D-myo-inositol 2-phosphate(2-) |
|---|---|
Molecular Formula |
C6H11O9P-2 |
Molecular Weight |
258.12 g/mol |
IUPAC Name |
[(2R,3S,5R,6S)-2,3,4,5,6-pentahydroxycyclohexyl] phosphate |
InChI |
InChI=1S/C6H13O9P/c7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14/h1-11H,(H2,12,13,14)/p-2/t1?,2-,3+,4+,5-,6? |
InChI Key |
INAPMGSXUVUWAF-UYSNGIAKSA-L |
Isomeric SMILES |
[C@H]1([C@H](C([C@H]([C@@H](C1O)O)O)OP(=O)([O-])[O-])O)O |
SMILES |
C1(C(C(C(C(C1O)O)OP(=O)([O-])[O-])O)O)O |
Canonical SMILES |
C1(C(C(C(C(C1O)O)OP(=O)([O-])[O-])O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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